Cas no 906352-66-7 (N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine)

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine is a heterocyclic amine derivative featuring a thiomorpholine and pyridine core structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of both nitrogen and sulfur heteroatoms enhances its binding affinity to biological targets, making it valuable for drug discovery applications. Its structural framework allows for further functionalization, enabling the development of novel analogs with tailored properties. The compound exhibits favorable stability under standard handling conditions, facilitating its use in synthetic workflows. Researchers may explore its utility in designing enzyme inhibitors or receptor modulators.
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine structure
906352-66-7 structure
Product Name:N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
CAS No:906352-66-7
MF:C11H17N3S
MW:223.337780714035
CID:803014
PubChem ID:24229511
Update Time:2025-05-24

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinemethanamine,N-methyl-2-(4-thiomorpholinyl)-
    • 4-[(Methylamino)methyl]-2-(thiomorpholin-4-yl)pyridine
    • N-Methyl-(2-thiomorpholinopyrid-4-yl)methylamine
    • N-methyl-1-(2-thiomorpholin-4-ylpyridin-4-yl)methanamine
    • FT-0734715
    • N-Methyl-(2-thiomorpholinopyridin-4-yl)methylamine
    • AKOS011564339
    • N-Methyl-1-[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine
    • methyl({[2-(thiomorpholin-4-yl)pyridin-4-yl]methyl})amine
    • CHEBI:194982
    • DTXSID80640226
    • MS-22549
    • 906352-66-7
    • DB-078733
    • N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
    • Inchi: 1S/C11H17N3S/c1-12-9-10-2-3-13-11(8-10)14-4-6-15-7-5-14/h2-3,8,12H,4-7,9H2,1H3
    • InChI Key: KEXCZGSQJYTNRX-UHFFFAOYSA-N
    • SMILES: S1CCN(C2C=C(C=CN=2)CNC)CC1

Computed Properties

  • Exact Mass: 223.11400
  • Monoisotopic Mass: 223.11431873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Density: 1.139
  • Boiling Point: 140-150/0.3mm
  • Flash Point: 199.6°C
  • Refractive Index: 1.586
  • PSA: 53.46000
  • LogP: 1.81010

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103588-10mg
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
906352-66-7
10mg
$ 50.00 2022-06-02
TRC
M103588-50mg
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
906352-66-7
50mg
$ 70.00 2022-06-02
TRC
M103588-100mg
N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine
906352-66-7
100mg
$ 115.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628683-250mg
N-methyl-1-(2-thiomorpholinopyridin-4-yl)methanamine
906352-66-7 98%
250mg
¥756.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628683-1g
N-methyl-1-(2-thiomorpholinopyridin-4-yl)methanamine
906352-66-7 98%
1g
¥1827.00 2024-04-26

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine Related Literature

Additional information on N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine

Recent Advances in the Study of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine (CAS: 906352-66-7)

N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine (CAS: 906352-66-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine in the modulation of kinase activity. The compound was identified as a potent inhibitor of specific kinases involved in inflammatory pathways, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) studies highlighted the importance of the thiomorpholine and pyridine moieties for binding affinity.

Further research has focused on optimizing the synthetic route for 906352-66-7 to improve yield and scalability. A team at the University of Cambridge developed a novel catalytic method that reduces the number of steps from five to three, achieving an overall yield of 78%. This advancement is critical for large-scale production and future clinical applications.

In the context of drug development, N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine has shown promise in preclinical models of autoimmune diseases. A 2024 study demonstrated its efficacy in reducing cytokine production in murine models of rheumatoid arthritis, suggesting potential as a next-generation immunomodulator. The compound's pharmacokinetic profile, including its oral bioavailability and half-life, is currently under investigation.

Ongoing clinical trials are evaluating derivatives of 906352-66-7 for oncology applications. Early-phase results indicate that these compounds may enhance the efficacy of existing chemotherapeutic agents by targeting resistance mechanisms. Researchers are particularly interested in their ability to modulate ABC transporter proteins, which are often overexpressed in multidrug-resistant cancers.

The safety profile of N-methyl-(2-thiomorpholinopyrid-4-yl)methylamine has been assessed in recent toxicology studies. While generally well-tolerated in animal models, researchers have noted dose-dependent hepatotoxicity at higher concentrations. Current efforts are focused on structural modifications to mitigate this effect while maintaining therapeutic activity.

Future research directions include exploring the compound's potential in neurodegenerative diseases, as preliminary data suggest it may cross the blood-brain barrier effectively. Additionally, computational modeling studies are underway to predict its interactions with various biological targets, which could expand its therapeutic applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.